Cas no 87377-08-0 (Indomethacin-d4)

• Product name: Indomethacin-d4
• CAS No: 87377-08-0
• MF: C₁₉H₁₆ClNO₄
• MW: 361.812291145325
• CID: 1066053
• PubChem ID: 45039565

Indomethacin-d4 Chemical and Physical Properties

Names and Identifiers

• Indomethacin-d4?(chlorobenzoyl-d4)
• Indomethacin-d4
• 1-(-p-chlorobenzoyl)-2-methyl-5-methoxy-3-indolylacetic acid-d4
• 1-(4-Chlorobenzoyl-d4)-5-methoxy-2-methyl-1H-indole-3-acetic Acid
• 87377-08-0
• HY-14397S
• DA-54311
• Indometacin-d4
• 2-[1-(4-chloro-2,3,5,6-tetradeuteriobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic acid
• F91055
• AKOS040733449
• 53-86-1 (unlabeled)
• CS-0127543
• Indomethacin-d4 (chlorobenzoyl-d4)

• Inchi： 1S/C19H16ClNO4/c1-11-15(10-18(22)23)16-9-14(25-2)7-8-17(16)21(11)19(24)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3,(H,22,23)/i3D,4D,5D,6D
• InChI Key： CGIGDMFJXJATDK-LNFUJOGGSA-N
• SMILES： C(C1C([2H])=C([2H])C(Cl)=C([2H])C=1[2H])(N1C(C)=C(CC(=O)O)C2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 361.1018927g/mol
• Monoisotopic Mass: 361.1018927g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų
• XLogP3: 4.3

Experimental Properties

• Melting Point: 151-153°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles